Cas no 1805946-99-9 (3-(Difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid)

• Product Name: 3-(Difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid
• CAS No: 1805946-99-9
• MF: C₉H₆F₅NO₂
• MW: 255.141459941864
• CID: 4847882
• Update Time: 2023-08-19

3-(Difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C9H6F5NO2/c10-8(11)6-4(3-5(16)17)1-2-15-7(6)9(12,13)14/h1-2,8H,3H2,(H,16,17)
• InChI Key： QTVASEQOSUVUEH-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=NC=CC=1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2